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Introduction

Tylosin is a macrolide antibiotic widely used in veterinary medicine to treat infections in poultry.

[1] Its use can lead to residue accumulation in eggs, posing potential health risks to

consumers. Regulatory bodies, such as the European Union, have established Maximum

Residue Limits (MRLs) for tylosin in eggs, which are set at 200 µg/kg.[2][3][4] This application

note details a sensitive and selective method for the quantitative analysis of tylosin residues in

whole egg samples using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). The described method is based on a liquid-liquid extraction procedure followed by LC-

MS/MS analysis, providing high recovery and precision.[2]
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Figure 1. Overall workflow for the quantitative analysis of tylosin in egg samples.
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Protocols
1. Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from the method described by Hamscher et al. (2006).

Homogenization: Homogenize whole eggs to ensure a uniform sample matrix.

Weighing: Weigh 2.0 g of the homogenized egg sample into a 50 mL polypropylene

centrifuge tube.

Extraction:

Add 10 mL of citrate buffer (pH 5.0).

Add 20 mL of acetonitrile.

Vortex the mixture vigorously for 1 minute.

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes at 4°C.

Supernatant Collection: Transfer the acetonitrile (upper) layer to a new tube.

Evaporation: Evaporate the collected supernatant to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitution: Reconstitute the dried residue in 1.0 mL of the initial mobile phase (e.g., a

mixture of 0.5% formic acid in water and acetonitrile).

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial for

analysis.

2. LC-MS/MS Analysis

The following conditions are a representative example for the analysis of tylosin.

Table 1: LC-MS/MS Instrumental Conditions
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Parameter Condition

LC System Agilent 1200 Series or equivalent

Column
Reversed-phase C18 column (e.g., 150 mm x

4.6 mm, 5 µm)

Mobile Phase A 0.5% Formic acid in Water

Mobile Phase B Acetonitrile

Gradient Elution

A time-programmed gradient can be optimized.

A typical starting point is 90% A, ramping to 10%

A over 10 minutes.

Flow Rate
1.0 mL/min (with a 1:10 split before the mass

spectrometer)

Column Temperature 23°C

Injection Volume 20 µL

Mass Spectrometer Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Monitored Ion (Precursor) m/z 916.5

MS/MS Transitions (MRM)
Specific product ions should be determined by

direct infusion of a tylosin standard.

Collision Energy (CE)
Optimized for the specific instrument and

transitions.

Method Validation and Performance

Method validation should be performed according to guidelines such as those from the

European Commission Decision 2002/657/EC.

Table 2: Summary of Method Validation Parameters
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Parameter Result

Linearity (R²) > 0.99

Concentration Range 1.0 - 400 µg/kg

Recovery > 82%

Precision (RSD) 1.5 - 11.0%

Limit of Quantification (LOQ)

Can be established based on signal-to-noise

ratios, typically in the low µg/kg range. Some

methods report LOQs as low as 1 µg/kg.

Specificity
No significant interfering peaks observed in

blank egg samples.

The recovery of tylosin from spiked egg samples at concentrations ranging from 1.0 to 400

µg/kg was found to be greater than 82%, with relative standard deviations between 1.5% and

11.0%.

Data Presentation

Table 3: Example Quantification Data for Tylosin in Spiked Egg Samples

Spiked
Concentration
(µg/kg)

Measured
Concentration
(µg/kg)

Recovery (%) RSD (%) (n=3)

1.0 0.9 90 8.5

10.0 9.5 95 5.2

100.0 98.2 98.2 3.1

200.0 (MRL) 195.4 97.7 2.5

400.0 388.9 97.2 1.8

Logical Relationship Diagram
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Analytical Protocol

Validation Parameters

Acceptance Criteria (e.g., 2002/657/EC)

Outcome

Established LC-MS/MS Protocol

Linearity & Range Accuracy (Recovery) Precision (Repeatability) Specificity Sensitivity (LOD/LOQ)

R² > 0.99 Recovery within acceptable range RSD < 15-20% No interfering peaks S/N ≥ 3 (LOD)
S/N ≥ 10 (LOQ)

Validated Method for Tylosin Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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